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Compound of Interest

Compound Name: Cinnamyl Acetate

Cat. No.: B086382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinnamyl acetate is an organic ester renowned for its characteristic sweet, floral, and

balsamic aroma. It is a naturally occurring compound found in the bark of cinnamon trees and

has widespread applications in the flavor, fragrance, and pharmaceutical industries.[1][2] This

document provides an in-depth technical guide on cinnamyl acetate, encompassing its

chemical and physical properties, synthesis methodologies, and toxicological data. The

information is tailored for professionals in research, scientific, and drug development fields, with

a focus on presenting clear, quantitative data and detailed experimental protocols.

Chemical Identification and Properties
Cinnamyl acetate is formally the acetate ester of cinnamyl alcohol.[2][3] Its primary chemical

identifiers and physical properties are summarized below.

Chemical Identifiers
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Identifier Value

IUPAC Name [(E)-3-phenylprop-2-enyl] acetate[3]

Molecular Formula C₁₁H₁₂O₂[1][2][3][4][5][6]

CAS Number 103-54-8[3][4][5][7][8]

EC Number 203-121-9[7][8]

FEMA Number 2293[2]

Synonyms

Acetic Acid Cinnamyl Ester, 3-Phenylallyl

acetate, 3-Phenyl-2-propen-1-yl acetate[1][3][4]

[5][7]

Physicochemical Properties
Property Value

Molecular Weight 176.21 g/mol [2][3][4][5]

Appearance Colorless to slightly yellow liquid[1][5]

Odor Sweet, floral, balsamic[1]

Density 1.057 g/mL at 25 °C[1]

Boiling Point 265 °C[1]

Refractive Index n20/D 1.541

InChI Key WJSDHUCWMSHDCR-VMPITWQZSA-N

Synthesis of Cinnamyl Acetate
Cinnamyl acetate can be synthesized through various chemical and enzymatic routes. Below

are detailed protocols for two common methods.

Enzymatic Synthesis via Transesterification
This method utilizes a lipase enzyme in a solvent-free system, offering a green chemistry

approach.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://foreverest.net/products/extractives-synthetic/cinnamyl-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://www.scbt.com/p/cinnamyl-acetate-103-54-8
https://www.chemimpex.com/products/33968
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H12O2/c1-10(12)13-9-5-8-11-6-3-2-4-7-11/h2-8H,9H2,1H3/b8-5-
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://www.scbt.com/p/cinnamyl-acetate-103-54-8
https://www.chemimpex.com/products/33968
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.scentree.co/en/Cinnamyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.scentree.co/en/Cinnamyl_acetate.html
https://foreverest.net/products/extractives-synthetic/cinnamyl-acetate.html
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://www.scbt.com/p/cinnamyl-acetate-103-54-8
https://www.chemimpex.com/products/33968
https://www.thegoodscentscompany.com/data/rw1003372.html
https://foreverest.net/products/extractives-synthetic/cinnamyl-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://www.scbt.com/p/cinnamyl-acetate-103-54-8
https://www.chemimpex.com/products/33968
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://www.chemimpex.com/products/33968
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://www.benchchem.com/product/b086382?utm_src=pdf-body
https://www.benchchem.com/product/b086382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol:

Reactants: Cinnamyl alcohol and ethyl acetate are used as the primary reactants.

Catalyst: Novozym 435, an immobilized lipase, is employed as the catalyst.

Reaction Conditions: The reaction is conducted in a solvent-free environment. The reactants

and the enzyme are mixed in a suitable reaction vessel.

Process: The mixture is incubated under controlled temperature and agitation to facilitate the

transesterification reaction. Cinnamyl alcohol reacts with ethyl acetate to yield cinnamyl
acetate and ethanol.

Purification: Upon completion of the reaction, the enzyme is separated by filtration. The

product, cinnamyl acetate, is then purified from the reaction mixture, typically through

vacuum distillation to remove ethanol and any unreacted starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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